(E)-1-(3-methoxyphenyl)-3-(2-oxo-3-((tetrahydrofuran-2-yl)methyl)-2,3-dihydroquinazolin-4(1H)-ylidene)urea

• IUPAC Name: 1-(3-methoxyphenyl)-3-[2-oxo-3-(oxolan-2-ylmethyl)quinazolin-4-yl]urea
• InChI: InChI=1S/C21H22N4O4/c1-28-15-7-4-6-14(12-15)22-20(26)24-19-17-9-2-3-10-18(17)23-21(27)25(19)13-16-8-5-11-29-16/h2-4,6-7,9-10,12,16H,5,8,11,13H2,1H3,(H2,22,24,26)
• InChI Key: URFVGTFWUXFPJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)NC2=C3C=CC=CC3=NC(=O)N2CC4CCCO4
• Molecular Formula: C21H22N4O4
• Molecular Weight: 394.4 g/mol
• CAS No.: 941895-32-5

Description

(E)-1-(3-methoxyphenyl)-3-(2-oxo-3-((tetrahydrofuran-2-yl)methyl)-2,3-dihydroquinazolin-4(1H)-ylidene)urea is a useful research compound. Its molecular formula is C21H22N4O4 and its molecular weight is 394.431. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies

Research on compounds structurally related to "(E)-1-(3-methoxyphenyl)-3-(2-oxo-3-((tetrahydrofuran-2-yl)methyl)-2,3-dihydroquinazolin-4(1H)-ylidene)urea" focuses on innovative synthetic routes for heterocyclic derivatives, which are crucial in developing pharmacologically active molecules. For instance, Bacchi et al. (2005) discuss the palladium-catalyzed oxidative cyclization-alkoxycarbonylation of substituted gamma-oxoalkynes to yield tetrahydrofuran and other derivatives, showcasing a pathway that might be relevant for synthesizing complex urea compounds (Bacchi, Costa, Della Ca’, Gabriele, Salerno, & Cassoni, 2005). Similarly, Mujde, Özcan, and Balcı (2011) developed a method for preparing the 3,4-dihydroisoquinolin-1(2H)-one skeleton, a core structure in many biologically active molecules, highlighting the importance of innovative synthetic strategies in creating complex molecular architectures (Mujde, Özcan, & Balcı, 2011).

Biological Evaluations

Compounds similar to "this compound" have been explored for their biological activities, including antimicrobial and anticancer properties. For example, El-zohry and Abd-Alla (2007) investigated the antimicrobial activities of new 3,4-dihydroquinazolin-4-one derivatives, revealing potential therapeutic applications (El-zohry & Abd-Alla, 2007). Additionally, Perković et al. (2016) synthesized and evaluated novel urea and bis-urea primaquine derivatives for their antiproliferative effects against cancer cell lines, indicating the potential utility of urea derivatives in cancer treatment (Perković et al., 2016).